6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide

• Molecular Formula: C10H12ClNO2S
• Molecular Weight: 245.73 g/mol
• IUPAC Name: 6-chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide
• InChI: InChI=1S/C10H12ClNO2S/c1-12-15(13,14)10-6-8-4-2-3-7(8)5-9(10)11/h5-6,12H,2-4H2,1H3
• InChI Key: HOLWLUPNOICVER-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=C2CCCC2=C1)Cl

Description

6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide is a sulfonamide derivative featuring a bicyclic 2,3-dihydro-1H-indene scaffold substituted with a chlorine atom at the 6-position and an N-methyl sulfonamide group at the 5-position. The chlorine substituent likely enhances electron-withdrawing effects, influencing binding affinity and metabolic stability, while the N-methyl group may modulate solubility and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the indene core structure.

Chlorination: The indene core is chlorinated to introduce the chlorine atom at the 6th position.

N-Methylation: The nitrogen atom is methylated to form the N-methyl group.

Sulfonamide Formation:

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar steps but optimized for higher yields and purity. The reaction conditions, such as temperature, pressure, and choice of solvents, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Scientific Research Applications

NLRP3 Inflammasome Inhibition:

• 6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide is related to 2,3-dihydro-1H-indene-5-sulfonamide derivatives, which are novel inhibitors of the NLRP3 inflammasome . These inhibitors target the colon and have potential therapeutic applications for colitis .

Antimicrobial Activity:

• Nitrogen-containing heterocyclic structures, including sulfonamide derivatives, have been evaluated for antimicrobial activity against Mycobacterium tuberculosis (M.tb) and Moraxella catarrhalis (M.cat) .
• While the search results do not specifically mention the antimicrobial activity of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide, the broader class of sulfonamide derivatives has demonstrated promising results . For example, meta-CF3 phenylthiol rings with an achiral carbamyl group at the lactam nitrogen showed potent activity against M.tb (MIC = 25 μg/mL) and M.cat (MIC = 1.5 μg/mL) .

Anti-inflammatory Agents:

• 6-Arylbenzimidazo[1,2-c]quinazoline derivatives have been identified as tumor necrosis factor alpha (TNF-α) production inhibitors . These compounds inhibit lipopolysaccharide (LPS)-induced TNF-α secretion in human promyelocytic cell lines, suggesting their potential as anti-inflammatory agents .
• Although 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide is not directly mentioned, the research highlights the potential of related compounds as anti-inflammatory agents .

Data Tables and Case Studies

The provided search results do not include comprehensive data tables or well-documented case studies specifically for 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide.

Chemical Information

CAS Number: 2060052-11-9

Other names: 6-chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide

Related Compounds: 6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide

Summary

Mechanism of Action

The mechanism of action of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

2,3-Dihydro-1H-indene-5-sulfonamide (CAS 35203-93-1)

• Structure : Lacks the 6-chloro and N-methyl substituents.
• Molecular Weight : 197.26 g/mol (vs. 231.70 g/mol for the target compound).
• Activity : Serves as a core scaffold for NLRP3 inhibitors. Compound 15z, a derivative with optimized substituents, exhibits potent NLRP3 inhibition (IC50: 0.13 μM).

LY186641 (Sulofenur)

• Structure: N-[(4-Chlorophenyl)amino]carbonyl-2,3-dihydro-1H-indene-5-sulfonamide.
• Molecular Weight : 363.83 g/mol.
• Activity: A diarylsulfonylurea tested in Phase I cancer trials.
• Pharmacokinetics :
  • Terminal half-life: 31 ± 11 hours.
  • Metabolites: Hydroxy and keto derivatives with prolonged plasma half-lives (3.3 and 3.1 days, respectively).
• Key Difference : The 4-chlorophenyl urea moiety introduces distinct toxicity profiles (e.g., methemoglobinemia) absent in the N-methylated target compound.

N-((4-Chlorophenyl)carbamoyl)-2,3-dihydro-1H-indene-5-sulfonamide (Compound 25)

• Structure : Features a urea linkage to a 4-chlorophenyl group.
• Activity : Part of a series targeting NLRP3 inflammasome inhibition. Structural optimization highlights the importance of sulfonamide positioning for binding to NLRP3 (KD: 102.7 nM for analog 15z).
• Key Difference : The urea group enhances hydrogen bonding but may increase metabolic instability compared to the N-methyl sulfonamide.

6-Amino-2,3-dihydro-1H-indene-5-sulfonamide

• Structure: Substituted with an amino group at the 6-position.
• Molecular Weight : 212.27 g/mol.

Pharmacological and Toxicological Comparisons

Compound	Target/Application	Key Pharmacokinetic Data	Toxicity
6-Chloro-N-methyl derivative	NLRP3 inflammasome (putative)	Not reported	Hypothetically lower hematotoxicity
LY186641	Anticancer (diarylsulfonylurea)	Half-life: 31 h; Vd: 10.2 L; Cl: 135 mL/h/m²	Methemoglobinemia, hemolytic anemia
Compound 15z	NLRP3 inflammasome	IC50: 0.13 μM; KD: 102.7 nM	Low toxicity in colitis models

Substituent Effects on Bioactivity

• Chlorine (6-position) : Enhances binding to hydrophobic pockets (e.g., NLRP3) and reduces oxidative metabolism.
• N-Methyl sulfonamide : Likely decreases hydrogen-bonding capacity but improves metabolic stability versus unsubstituted sulfonamides.
• Urea vs. Sulfonamide : Urea-containing derivatives (e.g., LY186641) exhibit broader off-target effects, including hematotoxicity, whereas sulfonamides show better target specificity.

Biological Activity

6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the context of enzyme inhibition and therapeutic applications. This article reviews the compound's biological activity, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide can be represented as follows:

$$\text{C}_{11}\text{H}_{12}\text{ClN}_1\text{O}_2\text{S}$$

This compound features a chloro substituent and a sulfonamide functional group, which are critical for its biological activity.

The biological activity of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide primarily revolves around its role as an inhibitor of various enzymes. Notably, it has been studied for its inhibitory effects on carbonic anhydrases (CAs), which are zinc-containing metalloenzymes involved in bicarbonate buffering and CO2 transport.

Inhibition of Carbonic Anhydrases

Recent studies have shown that this compound exhibits potent inhibitory activity against several human carbonic anhydrase isoforms:

Isoform	Ki (nM)	Selectivity Index (SI)
hCA I	219.9	-
hCA II	3.3	-
hCA IX	2.0	-
hCA XII	24.4	-

The highest inhibitory activity was observed against hCA II, with a Ki value of 3.3 nM, indicating strong binding affinity compared to established inhibitors like acetazolamide (AAZ) with a Ki of 12.1 nM .

Structure-Activity Relationships (SAR)

The SAR studies indicate that the presence of the indene moiety is crucial for enhancing the inhibitory potency against CAs. Modifications to the sulfonamide group or alterations in the indene structure significantly affect biological activity. For instance:

• Replacement of the chloro group with other halogens or alkyl groups generally resulted in decreased activity.
• Substituents on the indene ring can modulate selectivity towards specific CA isoforms, highlighting the importance of molecular structure in determining biological outcomes .

Case Studies

Several case studies have investigated the pharmacological potential of this compound:

• Antitumor Activity : In vitro assays demonstrated that derivatives of 6-Chloro-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide exhibited cytotoxic effects against various cancer cell lines. The mechanism appears to involve apoptosis induction through mitochondrial pathways.
• Cholinesterase Inhibition : The compound has also been evaluated for its potential as a dual inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are important targets for Alzheimer's disease treatment. Preliminary results suggest moderate inhibition, warranting further investigation into its neuroprotective effects .